1-(3-Bromophenyl)-2,2-difluorocyclopropan-1-amine

• Molecular Formula: C9H8BrF2N
• Molecular Weight: 248.07 g/mol
• IUPAC Name: 1-(3-bromophenyl)-2,2-difluorocyclopropan-1-amine
• InChI: InChI=1S/C9H8BrF2N/c10-7-3-1-2-6(4-7)8(13)5-9(8,11)12/h1-4H,5,13H2
• InChI Key: OMMNMDWXQJXCJR-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(F)F)(C2=CC(=CC=C2)Br)N

Description

1-(3-Bromophenyl)-2,2-difluorocyclopropan-1-amine is an organic compound that features a bromophenyl group attached to a difluorocyclopropane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Bromophenyl)-2,2-difluorocyclopropan-1-amine typically involves the cyclopropanation of a suitable precursor. One common method is the reaction of 3-bromophenylamine with difluorocarbene, generated in situ from a difluoromethylene precursor under basic conditions. The reaction is usually carried out in an inert solvent such as dichloromethane at low temperatures to ensure the stability of the difluorocarbene intermediate.

Industrial Production Methods

Industrial production of this compound may involve more scalable methods such as continuous flow synthesis, where the reagents are continuously fed into a reactor, and the product is continuously removed. This method can improve the efficiency and yield of the reaction while minimizing the handling of hazardous intermediates.

Chemical Reactions Analysis

Types of Reactions

1-(3-Bromophenyl)-2,2-difluorocyclopropan-1-amine can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom on the phenyl ring can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The amine group can be oxidized to form corresponding imines or reduced to form secondary amines.

Coupling Reactions: The compound can participate in cross-coupling reactions such as Suzuki-Miyaura coupling to form more complex molecules.

Common Reagents and Conditions

Substitution: Nucleophiles such as alkoxides or thiolates can be used in the presence of